Cas no 59862-87-2 (2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester)
59862-87-2 structure
Product Name:2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
CAS No:59862-87-2
MF:C9H11BrO3
MW:247.085842370987
CID:1622545
PubChem ID:10753356
Update Time:2025-04-21
2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
- DB-106636
- SCHEMBL3984009
- 59862-87-2
-
- Inchi: 1S/C9H11BrO3/c1-9(2,3)13-8(11)7-4-6(10)5-12-7/h4-5H,1-3H3
- InChI Key: QMHKXWRIPNIKSZ-UHFFFAOYSA-N
- SMILES: BrC1=COC(=C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 245.98913
- Monoisotopic Mass: 245.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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